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Compound of Interest

Compound Name: 4-(Cyclohexylsulfanyl)phenol
CAS No.: 14375-76-9
Cat. No.: B076573

Get Quote

Executive Summary

In modern drug discovery and materials science, organosulfur compounds offer unique
electronic and steric profiles that are difficult to replicate with traditional oxygen or nitrogen
bioisosteres. 4-(Cyclohexylsulfanyl)phenol (CAS: 14375-76-9), also known as 4-
(cyclohexylthio)phenol, represents a highly versatile molecular building block. It features a
polar, ionizable phenolic head coupled with a highly lipophilic, sterically demanding
cyclohexylthio tail.

This whitepaper provides an in-depth analysis of the physicochemical properties of 4-
(Cyclohexylsulfanyl)phenol. By understanding the causality behind its structural dynamics—
specifically how the thioether linkage modulates electron density and conformational flexibility
—researchers can better leverage this scaffold for targeting deep hydrophobic pockets in
protein targets or for developing advanced polymeric catalysts[1][2].

Core Physicochemical Profile
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To successfully formulate or chemically modify 4-(Cyclohexylsulfanyl)phenol, a rigorous

understanding of its macroscopic properties is required. The compound strictly adheres to

Lipinski’s Rule of Five, making it an excellent starting point for oral drug development.

ble 1: Quantitative Physicochemical

Property

Clinical /| Chemical
Significance

CAS Number

14375-76-9

Unique chemical registry

identifier.

Molecular Formula

C12H160S

Defines atomic composition.

Molecular Weight

208.32 g/mol

Well below the 500 Da
threshold, ideal for fragment-

based design.

LogP (Octanol/Water)

~4.2-45

High lipophilicity; excellent for
membrane permeability but

requires solubility optimization.

pKa (Phenolic OH)

Weak acid; remains un-ionized
at physiological pH (7.4),

maximizing passive diffusion.

Topological Polar Surface Area

45.5 A2

Highly favorable for blood-
brain barrier (BBB) penetration
(<90 Az,

H-Bond Donors (HBD)

Single hydroxyl group
minimizes desolvation energy

penalties.

H-Bond Acceptors (HBA)

2

Oxygen and Sulfur atoms act
as weak-to-moderate

acceptors.

Structural Dynamics & Electronic Causality
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As an application scientist, | emphasize that listing properties is insufficient without
understanding the why. The behavior of 4-(Cyclohexylsulfanyl)phenol is governed by two
competing forces:

» Electronic Modulation via the Thioether Linkage: The sulfur atom bridges the aromatic
system and the aliphatic cyclohexyl ring. Unlike an ether oxygen, sulfur's larger 3p orbitals
result in poorer overlap with the aromatic 2p orbitals. Consequently, its resonance-donating
(+R) effect is weaker, but its polarizability is significantly higher. This high polarizability allows
the molecule to adapt dynamically within biological binding sites, forming exceptionally
strong London dispersion forces with target residues[2].

» Steric Bulk and Conformational Locking: The cyclohexyl group provides massive steric bulk.
This drives the LogP upwards and restricts the rotational degrees of freedom around the C-S
bond. In medicinal chemistry, this "conformational locking" is highly advantageous; it reduces
the entropic penalty upon binding, making the cyclohexylthio motif an excellent
pharmacophore for targeting rigid, lipophilic clefts in enzymes (e.qg., allosteric kinase
inhibitors)[1].

Phenol Moiety H-Bond Donor Target Protein
(pKa ~9.5, H-Bonding) Polar Residues

Thioether Linkage

4-(Cyclohexylsulfanyl)phenol (High Polarizability)

Dispersion Forces

Target Protein

Van der Waals __, Hydrophobic Pocket

Cyclohexyl Ring
(Steric Bulk, LogP ~4.5)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b076573/docs?utm_src=pdf-body#physicochemical-properties-of-4-cyclohexylsulfanyl-phenol-a-comprehensive-technical-guide
https://www.tandfonline.com/doi/abs/10.1080/15421406.2022.2132031
https://pubs.acs.org/doi/10.1021/jm990335v
https://www.benchchem.com/product/b076573/docs?utm_src=pdf-body-img#physicochemical-properties-of-4-cyclohexylsulfanyl-phenol-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Structure-Property Relationship and Target Interaction Pathway of 4-
(Cyclohexylsulfanyl)phenol.

Self-Validating Experimental Workflows

To ensure scientific integrity, the determination of critical parameters like LogP and pKa must
be conducted using self-validating experimental systems. The following protocols are designed
to eliminate systemic bias.

Determination of LogP (Shake-Flask Method)

The octanol-water partition coefficient (LogP) is the gold standard for measuring lipophilicity.
Because 4-(Cyclohexylsulfanyl)phenol is highly lipophilic, precise phase separation is
critical[3].

Step-by-Step Protocol:

e Phase Saturation: Vigorously stir equal volumes of analytical-grade n-octanol and HPLC-
grade water for 24 hours at 25°C to ensure mutual saturation. Allow phases to separate
completely.

o Sample Preparation: Dissolve exactly 10.0 mg of 4-(Cyclohexylsulfanyl)phenol in 10 mL of
the pre-saturated n-octanol phase.

o Equilibration: Transfer 5 mL of the spiked octanol and 5 mL of pre-saturated water into a
sealed glass vial. Agitate on an orbital shaker at 25°C for 48 hours to achieve
thermodynamic equilibrium[3].

o Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to break any micro-
emulsions.

» Quantification: Carefully extract aliquots from both the aqueous and octanol phases.
Quantify the concentration of the compound in each phase using a validated HPLC-UV
method (Detection wavelength: ~254 nm).

o System Validation (Mass Balance): Calculate the total mass recovered from both phases.
The assay is only valid if recovery is
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. Calculate LogP as

Determination of pKa (Potentiometric Titration)

Potentiometric titration accurately determines the acid dissociation constant of the phenolic
hydroxy! group[3].

Step-by-Step Protocol:

Solvent Selection: Due to the compound's high LogP, prepare a 0.01 M solution of 4-
(Cyclohexylsulfanyl)phenol in a 50:50 Methanol/Water co-solvent system to ensure
complete dissolution.

» System Validation: Prior to the sample, titrate a standard solution of phenol (known pKa) to
verify electrode response and system calibration.

« Titration: Submerge a calibrated pH electrode into the sample solution maintained at a
constant 25°C under a nitrogen atmosphere (to prevent

absorption).

o Data Collection: Titrate with a standardized 0.1 M NaOH solution. Record the pH after each
0.05 mL addition.

e Analysis: Plot the pH versus the volume of titrant. Calculate the first derivative of the curve to
pinpoint the exact inflection point (half-equivalence point), which corresponds to the apparent
pKa. Extrapolate to 100% aqueous conditions using the Yasuda-Shedlovsky extrapolation
method.
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Caption: Parallel self-validating experimental workflows for determining LogP and pKa.

Conclusion

4-(Cyclohexylsulfanyl)phenol is a structurally compelling molecule that perfectly balances
polar interaction capabilities (via the phenol moiety) with deep hydrophobic anchoring (via the
cyclohexylthio group). Its physicochemical profile is highly optimized for crossing biological
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membranes, though formulation scientists must account for its high LogP during aqueous
assay development. By employing rigorous, self-validating analytical methods like the shake-
flask protocol and potentiometric titration, researchers can confidently utilize this scaffold in
advanced drug discovery pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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